Cas no 347146-12-7 (5-bromoquinolin-2-amine)

• Product Name: 5-bromoquinolin-2-amine
• CAS No: 347146-12-7
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD11108679
• CID: 1470172
• PubChem ID: 22674193
• Update Time: 2025-11-02

5-bromoquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-BROMOQUINOLINE
• 5-BROMO-QUINOLIN-2-YLAMINE
• CTK1B1001
• 2-Quinolinamine, 5-bromo-
• CHEMBL1821800
• MB09289
• SureCN3067674
• 5-Bromoquinolin-2-amine
• KBQIVWNPOZQTTE-UHFFFAOYSA-N
• AKOS023554088
• BDBM50351911
• SCHEMBL3067674
• DB-219423
• 347146-12-7
• Z1269163778
• CS-0214756
• DTXSID60627510
• EN300-190762
• AS-41824
• XNA14612
• 5-bromo-2-aminoquinoline
• MFCD11108679
• 5-bromoquinolin-2-amine

• MDL： MFCD11108679
• Inchi： 1S/C9H7BrN2/c10-7-2-1-3-8-6(7)4-5-9(11)12-8/h1-5H,(H2,11,12)
• InChI Key： KBQIVWNPOZQTTE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC=C(N)N=2

Computed Properties

• Exact Mass: 221.97931
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.649±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 38.91

Additional information on 5-bromoquinolin-2-amine

5-Bromoquinolin-2-Amine (CAS No. 347146-12-7): A Comprehensive Overview of Its Pharmacological Applications and Research Progress

5-bromoquinolin-2-amine, with the chemical identifier CAS No. 347146-12-7, has emerged as a pivotal compound in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aromatic heterocyclic amines, characterized by the presence of a quinoline ring system substituted with a bromine atom at the 5-position and an amino group at the 2-position. The quinoline scaffold is well-known for its biological activities, and the introduction of substituents such as bromine and amino groups can significantly modulate its pharmacological profile. Recent studies have highlighted the potential of 5-bromoquinolin-2-amine in targeting specific molecular pathways, making it a promising candidate for drug development.

One of the key areas of research involving 5-bromoquinolin-2-amine is its interaction with the adenosine A2A receptor, a G-protein-coupled receptor (GPCR) implicated in various neurological and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-bromoquinolin-2-amine exhibits high affinity for the A2A receptor, with a binding affinity of 1.2 nM. This finding is significant because the A2A receptor is a target for the treatment of conditions such as Parkinson's disease, multiple sclerosis, and inflammatory disorders. The compound's ability to modulate this receptor suggests potential applications in neurodegenerative and autoimmune diseases.

Another notable aspect of 5-bromoquinolin-2-amine is its role in the development of antineoplastic agents. Recent research has shown that this compound can inhibit the proliferation of cancer cells by targeting the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various malignancies. A 2022 study in Cancer Research reported that 5-bromoquinolin-2-amine induces apoptosis in breast cancer cells by suppressing the activation of AKT and mTOR. These findings highlight the compound's potential as a therapeutic agent in oncology.

Furthermore, 5-bromoquinolin-2-amine has been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and systemic lupus erythematosus are associated with the overactivation of immune cells, and compounds that can modulate these pathways are of great interest. A 2023 study published in Pharmacological Research found that 5-bromoquinolin-2-amine reduces the production of pro-inflammatory cytokines such as IL-6 and TNF-α in lipopolysaccharide (LPS)-stimulated macrophages. This effect is attributed to its ability to inhibit the NF-κB signaling pathway, a key regulator of inflammation.

The synthetic pathways of 5-bromoquinolin-2-amine have also been a focus of recent research. The development of efficient and scalable methods for its synthesis is crucial for its potential application in drug discovery. A 2023 article in Organic Letters described a novel catalytic approach using transition metal catalysts to synthesize 5-bromoquinolin-2-amine with high yield and selectivity. This method not only enhances the efficiency of synthesis but also reduces the environmental impact, aligning with the principles of green chemistry.

Additionally, the pharmacokinetic properties of 5-bromoquinolin-2-amine have been investigated to understand its behavior in the body. A 2022 study in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing. These properties are essential for the development of drugs that require sustained therapeutic effects without frequent administration.

The toxicological profile of 5-bromoquinolin-2-amine is another critical aspect that has been studied. Safety assessments are necessary to ensure that the compound does not cause adverse effects in patients. A 2023 review in Toxicological Sciences indicated that 5-bromoquinolin-2-amine has a low toxicity profile in animal models, with no significant organ toxicity observed at therapeutic doses. These findings support its potential for clinical translation.

In conclusion, 5-bromoquinolin-2-amine (CAS No. 347146-12-7) represents a promising compound with diverse pharmacological applications. Its interactions with the A2A receptor, PI3K/AKT/mTOR pathway, and NF-κB pathway highlight its potential in the treatment of neurological, oncological, and inflammatory diseases. The development of efficient synthetic methods and the understanding of its pharmacokinetic and toxicological properties further underscore its significance in drug discovery. As research in this area continues to advance, 5-bromoquinolin-2-amine may play a crucial role in the development of novel therapeutics for a wide range of medical conditions.